Cas no 490-91-5 (Thymoquinone)

• Product Name: Thymoquinone
• CAS No: 490-91-5
• Molecular Formula: C₁₀H₁₂O₂
• Molecular Weight: 164.2011
• MDL: MFCD00001602
• CID: 329433
• PubChem ID: 10281

Thymoquinone Properties

Names and Identifiers

• 2-Isopropyl-5-methylcyclohexa-2,5-diene-1,4-dione
• Thymoquinone
• 2,5-Cyclohexadiene-1,4-dione,2-methyl-5-(1-methylethyl)-
• 2-Isopropyl-5-methylbenzo-1,4-quinone
• 2-methyl-5-propan-2-ylcyclohexa-2,5-diene-1,4-dione
• 2-Isopropyl-5-methyl-1,4-benzoquinone
• 2-Isopropyl-5-methylbenzoquinone
• 2-isopropyl-5-methyl-para-benzoquinone
• 2-isopropyl-5-methyl-p-benzoquinone
• 2-methyl-5-isopropyl-1,4-benzoquinone
• 5-Isopropyl-2-methyl-1,4-benzoquinone
• p-Cymene-2,5-dione
• p-Mentha-3,6-diene-2,5-dione
• Thymoquinon
• 2-Methyl-5-(1-methylethyl)-2,5-cyclohexadiene-1,4-dione
• 2-Methyl-5-isopropyl-p-benzoquinone
• 5-Isopropyl-2-methyl-p-benzoquinone
• NSC 2228
• Polythymoquinone
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 2-METHYL-5-(1-METHYLETHYL)-
• NSC2228
• 2-Methyl-5-is
• NCGC00178250-05
• Thymoquinone, analytical standard
• 490-91-5
• p-Mentha-3,6-diene-2,5-dione (8CI)
• EINECS 207-721-1
• UNII-O60IE26NUF
• 2-methyl-5-(propan-2-yl)cyclohexa-2,5-diene-1,4-dione (F8)
• CCG-40027
• 2-Isopropyl-5-methylbenzo-1,4-quinone #
• AKOS003368628
• DivK1c_006553
• CS-0012226
• BCP16946
• SPBio_000859
• T72517
• Q7799650
• 2-methyl-5-(propan-2-yl)cyclohexa-2,5-diene-1,4-dione
• Thymoil
• 5-Isopropyl-2-methyl-2,5-Cyclohexadiene-1,4-dione
• NSC-2228
• Spectrum5_000550
• THYMOQUINONE [WHO-DD]
• AI3-17758
• Thymoquinone, >=98%
• BRN 1939047
• s4761
• p-Mentha-3,5-dione
• BSPBio_003129
• KBio2_006853
• Z1255372388
• BRD-K97566842-001-03-5
• Spectrum4_001895
• CHEBI:113532
• Thymoquinone; 2-isopropyl-5-methylbenzo-1,4-quinone
• AS-11327
• CHEMBL1672002
• KBio1_001497
• NCGC00178250-01
• Spectrum_001237
• NS00031853
• BDBM166686
• WLN: L6V DVJ B1 EY1&1
• SCHEMBL542535
• DTXSID9060079
• CCRIS 7152
• 2,4-dione, 5-isopropyl-2-methyl-
• KBio2_004285
• KBio2_001717
• SR-05000002192
• 4hco
• A827656
• ethyl 2-hydroxy-5-[[2-(trifluoromethyl)phenyl]carbamoyl]benzoate;Thymoquinon
• W-202869
• KBio3_002349
• FT-0612708
• InChI=1/C10H12O2/c1-6(2)8-5-9(11)7(3)4-10(8)12/h4-6H,1-3H
• MFCD00001602
• KBioSS_001717
• O60IE26NUF
• EN300-264364
• HY-D0803
• 2-Methyl-5-(1-methylethyl)-2,5-cyclohexadiene-1,4-dione, 9CI
• SR-05000002192-2
• 2-Methyl-5-iso-propylbenzoquinone
• 2,5-Cyclohexadiene-1,4-dione, 5-isopropyl-2-methyl-
• T0795
• KBioGR_002455
• SpecPlus_000457
• thymolquinone
• Spectrum2_000700
• Spectrum3_001345
• 2,4-dione, 2-methyl-5-(1-methylethyl)-
• DA-68178

• MDL： MFCD00001602
• InChIKey： KEQHJBNSCLWCAE-UHFFFAOYSA-N
• Inchi： 1S/C10H12O2/c1-6(2)8-5-9(11)7(3)4-10(8)12/h4-6H,1-3H3
• SMILES： O=C1C([H])=C(C([H])([H])[H])C(C([H])=C1C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 164.08373g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.08373g/mol
• Monoisotopic Mass: 164.08373g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 12
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 22
• Surface Charge: 0
• Molecular Weight: 164.20

Experimental Properties

• LogP: 1.66690
• PSA: 34.14000
• Refractive Index: 1.5155 (estimate)
• Boiling Point: 230-232 °C(lit.)
• Melting Point: 45-47 °C (lit.)
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),

Thymoquinone Security Information

• Symbol:
• RTECS：GU5330000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

Thymoquinone Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones